Cas no 2228110-84-5 (methyl 2-amino-2-(3-methoxy-4-nitrophenyl)acetate)

• Product Name: methyl 2-amino-2-(3-methoxy-4-nitrophenyl)acetate
• CAS No: 2228110-84-5
• MF: C₁₀H₁₂N₂O₅
• MW: 240.212682723999
• CID: 6283635
• PubChem ID: 165611156
• Update Time: 2025-10-30

methyl 2-amino-2-(3-methoxy-4-nitrophenyl)acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-2-(3-methoxy-4-nitrophenyl)acetate
• EN300-1757474
• 2228110-84-5

• Inchi： 1S/C10H12N2O5/c1-16-8-5-6(9(11)10(13)17-2)3-4-7(8)12(14)15/h3-5,9H,11H2,1-2H3
• InChI Key： OCGYINFTYAWGBV-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(=C1)C(C(=O)OC)N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 240.07462149g/mol
• Monoisotopic Mass: 240.07462149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 107Ų

Additional information on methyl 2-amino-2-(3-methoxy-4-nitrophenyl)acetate

Comprehensive Overview of Methyl 2-amino-2-(3-methoxy-4-nitrophenyl)acetate (CAS No. 2228110-84-5)

Methyl 2-amino-2-(3-methoxy-4-nitrophenyl)acetate (CAS No. 2228110-84-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative, characterized by its nitrophenyl and methoxy functional groups, serves as a versatile intermediate in synthetic chemistry. Its unique structure makes it valuable for designing novel bioactive molecules, particularly in the development of small-molecule inhibitors and chiral auxiliaries. Researchers frequently explore its applications in asymmetric synthesis and drug discovery, aligning with the growing demand for precision medicine and sustainable agrochemicals.

The compound’s CAS No. 2228110-84-5 is often searched alongside terms like "synthesis protocol", "spectroscopic data", and "industrial applications", reflecting its relevance in both academic and industrial settings. Recent trends highlight its potential in green chemistry, where scientists aim to optimize its production using catalytic methods to reduce waste. Additionally, its nitroaromatic moiety has sparked interest in photocatalysis studies, a hot topic in renewable energy research. These aspects position methyl 2-amino-2-(3-methoxy-4-nitrophenyl)acetate as a compound of multidisciplinary importance.

From a structural perspective, the methoxy and nitro substituents on the phenyl ring influence the compound’s electronic properties, making it a candidate for fluorescence labeling and molecular probes. Analytical techniques such as NMR, HPLC, and mass spectrometry are commonly employed to characterize its purity and stability. Questions like "How to store methyl 2-amino-2-(3-methoxy-4-nitrophenyl)acetate?" or "Is it soluble in DMSO?" frequently arise in forums, underscoring the need for practical handling guidelines. Proper storage in anhydrous conditions and avoidance of prolonged light exposure are recommended to maintain its integrity.

The compound’s role in peptide mimetics and enzyme inhibition studies further expands its utility. For instance, its amino ester functionality is pivotal in constructing protease inhibitors, a focus area for antiviral and anticancer drug development. Recent publications have explored its derivatives as kinase inhibitors, addressing the surge in demand for targeted therapies. Such applications resonate with the broader scientific community’s emphasis on personalized medicine and high-throughput screening technologies.

In conclusion, methyl 2-amino-2-(3-methoxy-4-nitrophenyl)acetate (CAS No. 2228110-84-5) exemplifies the intersection of synthetic chemistry and applied life sciences. Its adaptability to catalysis, drug design, and material science ensures its continued relevance. As researchers delve deeper into structure-activity relationships and sustainable synthesis, this compound is poised to remain a cornerstone in innovative scientific endeavors.